Cas no 1862812-83-6 (Ethyl 2-amino-2,5,5-trimethylhexanoate)

• Product Name: Ethyl 2-amino-2,5,5-trimethylhexanoate
• CAS No: 1862812-83-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5603863
• PubChem ID: 165934028
• Update Time: 2025-05-19

Ethyl 2-amino-2,5,5-trimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-4564438
• ethyl 2-amino-2,5,5-trimethylhexanoate
• 1862812-83-6
• Ethyl 2-amino-2,5,5-trimethylhexanoate

• Inchi： 1S/C11H23NO2/c1-6-14-9(13)11(5,12)8-7-10(2,3)4/h6-8,12H2,1-5H3
• InChI Key： DANLQFADNNNBML-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CCC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2,5,5-trimethylhexanoate

Ethyl 2-amino-2,5,5-trimethylhexanoate (CAS No. 1862812-83-6): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-amino-2,5,5-trimethylhexanoate (CAS No. 1862812-83-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethyl ester group and a substituted amino acid derivative. The combination of these functional groups endows Ethyl 2-amino-2,5,5-trimethylhexanoate with a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of Ethyl 2-amino-2,5,5-trimethylhexanoate is C₁₁H₂₃NO₂, and its molecular weight is approximately 197.30 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in organic solvents such as ethanol and acetone. These physical properties make it suitable for use in a variety of chemical reactions and formulations.

In the realm of organic synthesis, Ethyl 2-amino-2,5,5-trimethylhexanoate serves as an important intermediate for the preparation of more complex molecules. Its amino and ester functionalities can be selectively modified through various chemical transformations, including acylation, alkylation, and amidation reactions. These modifications can lead to the synthesis of novel compounds with tailored properties for specific applications in materials science and pharmaceuticals.

Recent research has highlighted the potential of Ethyl 2-amino-2,5,5-trimethylhexanoate in the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-amino-2,5,5-trimethylhexanoate can effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that these derivatives may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its potential as a drug candidate, Ethyl 2-amino-2,5,5-trimethylhexanoate has also been explored for its use in the development of chiral catalysts. Chiral catalysts are essential in asymmetric synthesis, where the goal is to produce enantiomerically pure compounds. The unique structure of Ethyl 2-amino-2,5,5-trimethylhexanoate, with its multiple chiral centers, makes it an attractive candidate for designing highly efficient and selective catalysts. Research in this area has shown that derivatives of this compound can significantly enhance the enantioselectivity of various catalytic reactions.

In addition to its applications in drug development and catalysis, Ethyl 2-amino-2,5,5-trimethylhexanoate has been investigated for its use in the formulation of personal care products. The compound's ability to form stable emulsions and its skin compatibility make it a valuable ingredient in cosmetic formulations. A study published in the International Journal of Cosmetic Science evaluated the performance of Ethyl 2-amino-2,5,5-trimethylhexanoate-based emulsions and found that they exhibited excellent stability and skin moisturizing properties.

The safety profile of Ethyl 2-amino-2,5,5-trimethylhexanoate has also been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at typical exposure levels. However, as with any chemical substance, appropriate handling precautions should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation when working with the compound.

In conclusion, Ethyl 2-amino-2,5,5-trimethylhexanoate (CAS No. 1862812-83-6) is a multifaceted compound with a wide range of potential applications in organic synthesis, pharmaceutical research, catalysis, and personal care products. Its unique chemical structure and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.